Cas no 589-34-4 (3-Methylhexane)

3-Methylhexane structure
3-Methylhexane structure
3-Methylhexane
589-34-4
C7H16
100.20
MFCD00009408
82600
87572410

3-Methylhexane Properties

Names and Identifiers

    • 3-Methylhexane
    • 3-Methylhexaneneat
    • 3-methyl-hexane
    • (±)-3-Methylhexane
    • 2-Ethylpentane
    • NSC 73937
    • +Expand
    • MFCD00009408
    • VLJXXKKOSFGPHI-UHFFFAOYSA-N
    • 1S/C7H16/c1-4-6-7(3)5-2/h7H,4-6H2,1-3H3
    • CCCC(C)CC

Computed Properties

  • 100.12500
  • 0
  • 0
  • 3
  • 7
  • 31
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 3.7
  • 0
  • 0

Experimental Properties

  • 2.83260
  • 0.00000
  • n20/D 1.388(lit.)
  • 91°C
  • −119 °C (lit.)
  • 2.13 psi ( 37.7 °C)
  • Fahrenheit: 30.2 ° f
    Celsius: -1 ° c
  • Insuluble (6.6E-3 g/L) (25 ºC),
  • colourlessCombustible liquid,Irritating.
  • It can be miscible with ether \ acetone \ benzene \ chloroform, soluble in ethanol, insoluble in water
  • 0.687 g/mL at 25 °C(lit.)

3-Methylhexane Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Vanadium ;  100 - 550 °C
Reference
Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock
, World Intellectual Property Organization, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Vanadium ;  100 - 550 °C
Reference
Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock
, World Intellectual Property Organization, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

3-Methylhexane Raw materials

3-Methylhexane Preparation Products

3-Methylhexane Related Literature